[2-(3H-Indol-1-yl)-ethyl]-dimethyl-amine

• Molecular Formula: C12H17N2+
• Molecular Weight: 189.28 g/mol
• IUPAC Name: 2-(3H-indol-1-ium-1-yl)-N,N-dimethylethanamine
• InChI: InChI=1S/C12H17N2/c1-13(2)9-10-14-8-7-11-5-3-4-6-12(11)14/h3-6,8H,7,9-10H2,1-2H3/q+1
• InChI Key: YJCMFAZIOVDTLE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC[N+]1=CCC2=CC=CC=C21

Description

[2-(3H-Indol-1-yl)-ethyl]-dimethyl-amine is a compound that belongs to the class of indole derivatives. Indole derivatives are significant due to their presence in various natural products and their wide range of biological activities. This compound features an indole ring system, which is a common structural motif in many biologically active molecules .

Preparation Methods

The synthesis of [2-(3H-Indol-1-yl)-ethyl]-dimethyl-amine typically involves the reaction of indole derivatives with ethyl and dimethylamine groups. One common method is the Fischer indolization reaction, where enol derivatives are exposed to acidic conditions to form the indole ring . Industrial production methods often involve the use of catalysts and optimized reaction conditions to increase yield and efficiency .

Chemical Reactions Analysis

[2-(3H-Indol-1-yl)-ethyl]-dimethyl-amine undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized indole derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced indole derivatives.

Substitution: Electrophilic substitution reactions are common due to the electron-rich nature of the indole ring.

Scientific Research Applications

[2-(3H-Indol-1-yl)-ethyl]-dimethyl-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Indole derivatives are known for their biological activities, including antiviral, anticancer, and antimicrobial properties.

Medicine: This compound is studied for its potential therapeutic applications, including its role in drug development for various diseases.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of [2-(3H-Indol-1-yl)-ethyl]-dimethyl-amine involves its interaction with specific molecular targets and pathways. The indole ring system allows it to bind to various receptors and enzymes, modulating their activity. This interaction can lead to changes in cellular processes, such as signal transduction and gene expression .

Comparison with Similar Compounds

Similar compounds to [2-(3H-Indol-1-yl)-ethyl]-dimethyl-amine include:

Tryptamine: Another indole derivative with similar biological activities but different structural features.

Serotonin: A neurotransmitter with an indole ring system, known for its role in mood regulation.

Indole-3-acetic acid: A plant hormone involved in growth and development.

The uniqueness of this compound lies in its specific structural features and the combination of ethyl and dimethylamine groups, which confer distinct chemical and biological properties .